Cas no 938326-70-6 (1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile)

• Product Name: 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile
• CAS No: 938326-70-6
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 5706917
• PubChem ID: 22689209
• Update Time: 2025-10-28

1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile, 1-methyl-2-(2-methylphenyl)-
• 938326-70-6
• 1-methyl-2-(2-methylphenyl)-1H-indole-3-carbonitrile

• Inchi： 1S/C17H14N2/c1-12-7-3-4-8-13(12)17-15(11-18)14-9-5-6-10-16(14)19(17)2/h3-10H,1-2H3
• InChI Key： RUKZQSSMDAQJSM-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(C#N)=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 246.115698455g/mol
• Monoisotopic Mass: 246.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 450.6±33.0 °C(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile

1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile: A Promising Compound in the Field of Medicinal Chemistry

1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile, with the CAS number 938326-70-6, is a versatile compound that has garnered significant attention in the field of medicinal chemistry. This indole derivative is characterized by its unique structural features, which include a methyl group, an o-tolyl substituent, and a cyano group. These functional groups contribute to its potential biological activities and make it an attractive candidate for various pharmaceutical applications.

The chemical structure of 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile is particularly noteworthy due to its indole core, which is a common scaffold in many biologically active molecules. Indoles are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and neuroprotective effects. The presence of the cyano group further enhances the compound's reactivity and can be exploited for the synthesis of more complex derivatives.

Recent studies have highlighted the potential of 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile has shown significant antitumor activity. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The neuroprotective effects of 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile have also been explored. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile has been optimized to improve yield and purity. One common synthetic route involves the condensation of 2-methoxybenzaldehyde with o-tolylacetonitrile followed by cyclization under acidic conditions. This method provides a scalable and efficient approach to produce high-quality material for further biological evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile in humans. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 1-Methyl-2-(o-tolyl)-1H-indole-3-carbonitrile, with its CAS number 938326-70-6, is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.